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Compound of Interest

Compound Name: Isovelleral

Cat. No.: B1219049 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Isovelleral, a fungal terpenoid known to be an irritant.[1] Adherence to

these procedural steps is critical for minimizing risk and ensuring operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Isovelleral presents several hazards that necessitate the use of specific personal protective

equipment. The primary risks associated with Isovelleral are skin irritation, serious eye

irritation, and potential respiratory irritation.[2][3]

Summary of Isovelleral Hazards:
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Hazard Statement GHS Classification
Precautionary Statement
Examples

Causes skin irritation Skin Irrit. 2

P264: Wash thoroughly after

handling.[2] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[2]

Causes serious eye irritation Eye Irrit. 2

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

May cause respiratory irritation STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2] P271: Use only

outdoors or in a well-ventilated

area.[2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Isovelleral:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[2]

Skin Protection:

Gloves: Handle with chemical impermeable gloves.[2] It is crucial to inspect gloves prior to

use.[2]

Clothing: Wear fire/flame resistant and impervious clothing.[2]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a full-face respirator.[2]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Proper handling and emergency preparedness are crucial for a safe laboratory environment.

Handling Isovelleral:

Ventilation: Always handle Isovelleral in a well-ventilated place.[2]

Avoid Contact: Avoid contact with skin and eyes.[2]

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.[2]

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Hygiene: Practice good industrial hygiene and safety practices. Wash hands after handling.

[2]

Emergency First Aid Measures:

In case of skin contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water and consult a doctor.[2]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment, including chemical impermeable

gloves.[2] Ensure adequate ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[2]
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Containment and Cleaning: Collect the spillage and arrange for disposal. Keep the chemical

in suitable, closed containers for disposal.[2]

Logistical and Disposal Plan
Proper storage and disposal of Isovelleral are critical to prevent environmental contamination

and ensure safety.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

Disposal:

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2]

Contaminated Packaging: Packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill. Combustible packaging materials can be

disposed of through controlled incineration with flue gas scrubbing.[2]

Regulations: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

Do not discharge into sewer systems.[2]

Below is a diagram illustrating the standard operational workflow for safely handling

Isovelleral.
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Preparation

Handling

Post-Handling & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Impermeable Gloves
- Impervious Clothing

Handle in a Well-Ventilated Area

Use Non-Sparking Tools

Avoid Skin/Eye Contact and Aerosol Formation

Store in a Cool, Dry, Well-Ventilated Area Spill Exposure

Dispose of Waste via Licensed Chemical Destruction or Controlled Incineration

Decontaminate Work Area

Contain Spill & Collect for Disposal Follow First Aid Measures
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Caption: Workflow for the safe handling of Isovelleral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-isovelleral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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